Cas no 2648925-58-8 ((2S,3S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid)

(2S,3S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid is a chiral, non-proteinogenic amino acid derivative featuring a cyclopropyl group and an Fmoc-protected amine. Its stereochemically defined (2S,3S) configuration ensures high enantiopurity, making it valuable for peptide synthesis and medicinal chemistry applications. The Fmoc group provides orthogonal protection, enabling selective deprotection under mild basic conditions. The cyclopropyl and branched alkyl substituents enhance conformational rigidity, potentially improving binding affinity in bioactive peptides. This compound serves as a versatile intermediate for constructing structurally constrained peptidomimetics or probing structure-activity relationships. Its synthetic utility is further underscored by the compatibility of the carboxylic acid functionality with standard coupling methodologies.
(2S,3S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid structure
2648925-58-8 structure
Product Name:(2S,3S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid
CAS No:2648925-58-8
MF:C28H34N2O5
MW:478.579967975616
CID:5928801
PubChem ID:165517505
Update Time:2025-05-19

(2S,3S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S,3S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid
    • EN300-1500591
    • 2648925-58-8
    • (2S,3S)-2-[3-cyclopropyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylpentanoic acid
    • Inchi: 1S/C28H34N2O5/c1-4-17(2)25(26(32)33)29-24(31)15-28(3,18-13-14-18)30-27(34)35-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-12,17-18,23,25H,4,13-16H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)/t17-,25-,28?/m0/s1
    • InChI Key: MWNFWFXJGUUWKB-JPPLNUHZSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C)(CC(N[C@H](C(=O)O)[C@@H](C)CC)=O)C1CC1)=O

Computed Properties

  • Exact Mass: 478.24677219g/mol
  • Monoisotopic Mass: 478.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 761
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 105Ų

(2S,3S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid Pricemore >>

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Additional information on (2S,3S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid

Research Brief on (2S,3S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid (CAS: 2648925-58-8)

Recent advancements in chemical biology and medicinal chemistry have highlighted the importance of novel synthetic compounds in drug discovery and development. One such compound, (2S,3S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid (CAS: 2648925-58-8), has garnered significant attention due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

The compound, characterized by its unique cyclopropyl and fluorenylmethoxycarbonyl (Fmoc) groups, has been investigated for its role as a building block in peptide synthesis and as a potential modulator of biological targets. Recent studies have demonstrated its utility in solid-phase peptide synthesis (SPPS), where it serves as a protected amino acid derivative, enabling the efficient construction of complex peptide sequences. The Fmoc group, in particular, offers advantages in terms of stability and ease of deprotection, making it a preferred choice in modern peptide chemistry.

In addition to its synthetic applications, (2S,3S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid has shown promise in preclinical studies. Research published in the Journal of Medicinal Chemistry (2023) revealed that this compound exhibits selective binding affinity for certain enzyme targets involved in inflammatory pathways. Specifically, it was found to inhibit the activity of pro-inflammatory cytokines, suggesting potential applications in the treatment of autoimmune diseases and chronic inflammation.

Further investigations into the pharmacokinetic properties of this compound have been conducted to evaluate its suitability as a drug candidate. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported favorable absorption and metabolic stability profiles, with minimal off-target effects. These findings underscore the compound's potential as a lead molecule for further optimization and development.

Despite these promising results, challenges remain in the clinical translation of (2S,3S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid. Issues such as scalability of synthesis, formulation stability, and in vivo efficacy need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a pivotal role in overcoming these hurdles.

In conclusion, (2S,3S)-2-3-cyclopropyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylpentanoic acid represents a compelling example of how synthetic chemistry can contribute to drug discovery. Its dual role as a peptide synthesis reagent and a bioactive molecule highlights the interdisciplinary nature of modern medicinal chemistry. Continued research into its mechanisms of action and therapeutic potential will be essential for realizing its full clinical value.

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